5-Methyl-1-phenyl-1H-pyrazol-3-ol

• IUPAC Name: 3-methyl-2-phenyl-1H-pyrazol-5-one
• InChI: InChI=1S/C10H10N2O/c1-8-7-10(13)11-12(8)9-5-3-2-4-6-9/h2-7H,1H3,(H,11,13)
• InChI Key: QBPBVVYCXXLMSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NN1C2=CC=CC=C2
• Molecular Formula: C10H10N2O
• DSSTOX Substance ID: DTXSID60901564
• Molecular Weight: 174.20 g/mol

Description

5-Methyl-1-phenyl-1H-pyrazol-3-ol is a chemical compound with the molecular formula C10H10N2O. It is used as an intermediate to prepare nonracemic γ-bicyclic heteroarylpiperazine- and heteroarylpiperidine-substituted prolinylthiazolidines as selective and orally active dipeptidylpeptidase 4 inhibitors for use as antidiabetic agents.

Synthesis Analysis

The synthesis of pyrazole derivatives has been achieved through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system. An efficient synthetic route to construct diverse pyrazole-based chalcones from 1-phenyl-1H-pyrazol-3-ols bearing a formyl or acetyl group on the C4 position of pyrazole ring, employing a base-catalysed Claisen–Schmidt condensation reaction, has been described.

Molecular Structure Analysis

The molecular structure of 5-Methyl-1-phenyl-1H-pyrazol-3-ol has been characterized by an in-depth analysis of NMR spectral data, which were obtained through a combination of standard and advanced NMR spectroscopy techniques.

Chemical Reactions Analysis

Isomeric chalcones were further reacted with N-hydroxy-4-toluenesulfonamide and regioselective formation of 3,5-disubstituted 1,2-oxazoles was established. The synthesized derivatives exhibited in vitro cytotoxic efficiency with IC 50 values ranging from 0.426 to 4.943 μM.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Methyl-1-phenyl-1H-pyrazol-3-ol include a molecular weight of 174.2. More detailed properties such as melting point, boiling point, and solubility were not found in the retrieved papers.

Scientific Research Applications

Antimalarial Agents

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Anti-inflammatory and Antinociceptive Agents

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Antipyretic Agents

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Antifungal and Antiviral Agents

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Antidepressant Agents

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Antibacterial and Antitumor Agents

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Antioxidant Agents

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Anti-filarial Agents

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Mechanism of Action

Target of Action

Pyrazole derivatives, in general, have been shown to exhibit diverse biological activities and are cytotoxic to several human cell lines .

Mode of Action

It’s known that pyrazole derivatives can interact with various cellular targets, leading to changes in cell function .

Biochemical Pathways

It has been observed that pyrazole derivatives can activate autophagy proteins as a survival mechanism, and the predominant pathway of cell death was p53-mediated apoptosis .

Result of Action

Some pyrazole derivatives have demonstrated cytotoxicity on several human cell lines . In particular, one derivative proved to be a very potent scavenger with an IC50 of 6.2±0.6 µM and exhibited an IC50 of 9.9±1.1 μM against RKO cells .

Safety and Hazards

Users are advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye when handling 5-Methyl-1-phenyl-1H-pyrazol-3-ol. Use of personal protective equipment and ensuring adequate ventilation is recommended.

Future Directions

Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Their popularity has skyrocketed since the early 1990s. Given their diverse biological activities and their use as scaffolds in the synthesis of bioactive chemicals, pyrazoles are likely to continue being the focus of many techniques.